Cas no 2246920-03-4 (1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl-
• CAS No: 2246920-03-4
• MF: C₁₅H₂₀BClO₂
• MW: 278.6
• CID: 5012691
• PubChem ID: 137944553
• Update Time: 2025-08-05

1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-(2-Chlorophenyl)prop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-(2-Chlorophenyl)prop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CID 155904040
• 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl-
• 2-2-(2-chlorophenyl)prop-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• starbld0042260
• 2-(2-(2-chlorophenyl)prop-1-en-1-yl)-4455-tetramethyl-132-dioxaborolane
• 2306036-58-6
• 2246920-03-4

• Inchi： 1S/C15H20BClO2/c1-11(12-8-6-7-9-13(12)17)10-16-18-14(2,3)15(4,5)19-16/h6-10H,1-5H3/b11-10+
• InChI Key： YUVAXHVXLQGLBS-ZHACJKMWSA-N
• SMILES： ClC1C=CC=CC=1/C(/C)=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 278.1244877g/mol
• Monoisotopic Mass: 278.1244877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 316.2±44.0 °C(Predicted)

Additional information on 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl-

Research Brief on 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl- (CAS: 2246920-03-4)

The compound 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl- (CAS: 2246920-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this boronate ester derivative in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. The presence of the chlorophenyl and propenyl groups in its structure enhances its reactivity, making it a valuable intermediate in the construction of pharmacologically active compounds. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which are currently under investigation for their efficacy in treating various cancers.

In addition to its synthetic utility, preliminary in vitro studies have demonstrated that 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl- exhibits moderate inhibitory activity against certain inflammatory pathways. Specifically, it has been shown to interfere with the NF-κB signaling cascade, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

The stability and solubility of this compound have also been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its molecular structure and confirm the presence of key functional groups. These studies have provided valuable insights into the compound's behavior under various physiological conditions, which will be critical for its future development as a therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its selectivity and potency. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,3,2-Dioxaborolane, 2-[2-(2-chlorophenyl)-1-propen-1-yl]-4,4,5,5-tetramethyl- (CAS: 2246920-03-4) represents a promising candidate for further exploration in drug development. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential impact on the field of chemical biology. Continued research will be essential to fully unlock its therapeutic potential and address existing limitations.